Cas no 127055-60-1 (4-(4-chlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-chlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 127055-60-1
• MF: C₁₃H₉ClN₄S
• MW: 288.75535941124
• CID: 3057656
• PubChem ID: 1090781
• Update Time: 2025-05-19

4-(4-chlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-phenyl)-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol
• SR-01000364742-1
• 127055-60-1
• 4-(4-chlorophenyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• AKOS000268487
• WAY-314569
• CS-0222173
• STK773978
• 4-(4-chlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol
• CFA05560
• SR-01000364742
• EN300-110592
• 4-(4-CHLOROPHENYL)-5-(3-PYRIDYL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE

• MDL： MFCD03854572
• Inchi： 1S/C13H9ClN4S/c14-10-3-5-11(6-4-10)18-12(16-17-13(18)19)9-2-1-7-15-8-9/h1-8H,(H,17,19)
• InChI Key： PVFZQPARKNGFKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1C1C=NC=CC=1)=S

Computed Properties

• Exact Mass: 288.0236452Da
• Monoisotopic Mass: 288.0236452Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 4-(4-chlorophenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

4-(4-Chlorophenyl)-5-(Pyridin-3-yl)-4H-1,2,4-Triazole-3-thiol (CAS No. 127055-60-1)

4-(4-Chlorophenyl)-5-(Pyridin-3-yl)-4H-1,2,4-Triazole-3-thiol, also known by its CAS registry number CAS No. 127055-60-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a pyridine moiety and a chlorophenyl group. The presence of these functional groups endows the molecule with distinctive chemical properties and potential applications in various research areas.

The synthesis of 4-(4-Chlorophenyl)-5-(Pyridin-3-yl)-4H-1,2,4-Triazole-3-thiol involves a multi-step process that typically begins with the preparation of the triazole core. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, as it allows for precise control over reaction parameters and reduces the overall time required for synthesis.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. The triazole ring system is known for its stability and reactivity, making it an ideal platform for further functionalization. For instance, the sulfur atom at position 3 of the triazole ring can serve as a nucleophilic site for various substitution reactions, enabling the introduction of additional functional groups or ligands. This property has been exploited in recent studies to develop novel materials with tailored electronic and optical properties.

In terms of chemical properties, 4-(4-Chlorophenyl)-5-(Pyridin-3-yl)-4H-1,2,4-Triazole-3-thiol exhibits a high degree of thermal stability, which makes it suitable for applications under elevated temperature conditions. Additionally, the compound demonstrates moderate solubility in common organic solvents such as dichloromethane and acetonitrile, facilitating its use in solution-based reactions. Recent research has also highlighted its potential as a ligand in coordination chemistry, where it can form stable complexes with transition metals such as copper and zinc.

The application of this compound extends into the realm of materials science, particularly in the development of advanced materials for electronic devices. For example, studies have shown that films prepared from this compound exhibit desirable electrical properties, including high conductivity and excellent charge transport characteristics. These findings suggest that it could be used as an active component in organic electronics, such as field-effect transistors or light-emitting diodes.

Furthermore, the unique combination of functional groups in 4-(4-Chlorophenyl)-5-(Pyridin-3-yl)-4H-1,2,4-Triazole-3-thiol makes it an attractive candidate for use in drug discovery efforts. The triazole ring system is known to exhibit bioactivity against various targets, including enzymes and receptors involved in disease pathways. Recent computational studies have identified potential binding interactions between this compound and key therapeutic targets such as kinases and proteases.

In conclusion, CAS No. 127055-60-1, or 4-(4-Chlorophenyl)-5-(Pyridin-3-yl)-4H-1,2,4-Triazole-3-thiol, represents a valuable addition to the arsenal of compounds available for research and development in organic chemistry and materials science. Its versatile structure and promising properties make it a subject of ongoing investigation across multiple disciplines.